An In-depth Technical Guide to the Synthesis of Lansoprazole Sulfide-13C6
An In-depth Technical Guide to the Synthesis of Lansoprazole Sulfide-13C6
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of a feasible synthesis route for Lansoprazole Sulfide-13C6, an isotopically labeled analog of a key intermediate in the production of the proton pump inhibitor Lansoprazole. The inclusion of a 13C6-labeled benzimidazole (B57391) ring allows for its use in a variety of research applications, including metabolic studies, pharmacokinetic analyses, and as an internal standard in quantitative bioanalysis.
Overview of the Synthetic Strategy
The synthesis of Lansoprazole Sulfide-13C6 is proposed as a two-step process commencing with commercially available, isotopically labeled and unlabeled starting materials. The core of this strategy involves the preparation of 2-mercaptobenzimidazole-13C6, followed by a nucleophilic substitution reaction with 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride to yield the target compound.
Experimental Protocols
Step 1: Synthesis of 2-Mercaptobenzimidazole-13C6
This procedure is adapted from established methods for the synthesis of unlabeled 2-mercaptobenzimidazole. The critical starting material for this step is o-phenylenediamine-13C6.
Reaction Scheme:
Materials and Reagents:
| Reagent/Material | CAS Number | Molecular Weight ( g/mol ) | Quantity | Moles |
| o-Phenylenediamine-13C6 | N/A | 114.15 | 5.0 g | 0.0438 |
| Carbon Disulfide | 75-15-0 | 76.14 | 4.0 g (3.17 mL) | 0.0525 |
| Potassium Hydroxide (B78521) | 1310-58-3 | 56.11 | 3.0 g | 0.0535 |
| Ethanol (B145695) (95%) | 64-17-5 | 46.07 | 50 mL | - |
| Water | 7732-18-5 | 18.02 | 10 mL | - |
| Acetic Acid (glacial) | 64-19-7 | 60.05 | As needed | - |
| Activated Charcoal | 7440-44-0 | 12.01 | 1.0 g | - |
Procedure:
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In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide in a mixture of ethanol and water.
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To the stirred solution, add carbon disulfide. The mixture will be heated to reflux.
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In a separate beaker, dissolve o-phenylenediamine-13C6 in a minimal amount of 95% ethanol.
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Add the o-phenylenediamine-13C6 solution dropwise to the refluxing potassium hydroxide and carbon disulfide mixture over a period of 30 minutes.
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Continue refluxing the reaction mixture for an additional 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature and then add activated charcoal.
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Heat the mixture to boiling for 10 minutes and then filter while hot to remove the charcoal.
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Acidify the filtrate with glacial acetic acid until the pH is approximately 6. This will precipitate the product.
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Cool the mixture in an ice bath to maximize precipitation.
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Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven at 60 °C.
Expected Yield: Based on typical yields for the unlabeled reaction, a yield of 80-90% can be anticipated.
Step 2: Synthesis of Lansoprazole Sulfide-13C6
This step involves the condensation of the newly synthesized 2-mercaptobenzimidazole-13C6 with 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride.
Reaction Scheme:
Materials and Reagents:
| Reagent/Material | CAS Number | Molecular Weight ( g/mol ) | Quantity | Moles |
| 2-Mercaptobenzimidazole-13C6 | N/A | 156.21 | 3.0 g | 0.0192 |
| 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride | 127337-60-4 | 276.08 | 5.3 g | 0.0192 |
| Sodium Hydroxide | 1310-58-3 | 40.00 | 1.54 g | 0.0384 |
| Methanol (B129727) | 67-56-1 | 32.04 | 100 mL | - |
| Water | 7732-18-5 | 18.02 | As needed | - |
Procedure:
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In a 250 mL round-bottom flask, dissolve 2-mercaptobenzimidazole-13C6 and sodium hydroxide in methanol with stirring.
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In a separate beaker, dissolve 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride in methanol.
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Add the pyridine (B92270) derivative solution to the flask containing the 2-mercaptobenzimidazole-13C6 solution.
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Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC.
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Upon completion, reduce the volume of methanol under reduced pressure.
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Add water to the reaction mixture to precipitate the crude product.
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Collect the solid by vacuum filtration and wash with water.
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The crude product can be purified by recrystallization from an appropriate solvent system, such as ethanol/water or ethyl acetate/hexane, to yield pure Lansoprazole Sulfide-13C6.
Expected Yield: Typical yields for this type of condensation reaction range from 70-85%.
Data Presentation
Table 1: Summary of Reactants and Products for the Synthesis of 2-Mercaptobenzimidazole-13C6
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Moles (mol) | Theoretical Yield (g) |
| o-Phenylenediamine-13C6 | ¹³C₆H₈N₂ | 114.15 | 0.0438 | - |
| 2-Mercaptobenzimidazole-13C6 | ¹³C₆H₆N₂S | 156.21 | - | 6.84 |
Table 2: Summary of Reactants and Products for the Synthesis of Lansoprazole Sulfide-13C6
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Moles (mol) | Theoretical Yield (g) |
| 2-Mercaptobenzimidazole-13C6 | ¹³C₆H₆N₂S | 156.21 | 0.0192 | - |
| 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine HCl | C₉H₁₀Cl₂F₃NO | 276.08 | 0.0192 | - |
| Lansoprazole Sulfide-13C6 | ¹³C₆C₁₀H₁₄F₃N₃OS | 359.38 | - | 6.90 |
Mandatory Visualizations
Synthesis Workflow
Caption: Synthetic workflow for Lansoprazole Sulfide-13C6.
Logical Relationship of Key Intermediates
Caption: Key intermediates in the synthesis pathway.
